Cas no 1955499-22-5 (methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride)
methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- hydrochloride
- methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride
-
- MDL: MFCD29047267
- Inchi: 1S/C19H21NO2.ClH/c1-22-18(21)19(17-10-6-3-7-11-17)12-13-20(15-19)14-16-8-4-2-5-9-16;/h2-11H,12-15H2,1H3;1H
- InChI Key: LCSLTJJUYKEKNS-UHFFFAOYSA-N
- SMILES: C(C1(C2C=CC=CC=2)CCN(CC2C=CC=CC=2)C1)(=O)OC.Cl
methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-246962-0.05g |
methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride |
1955499-22-5 | 95% | 0.05g |
$419.0 | 2024-06-19 | |
| Enamine | EN300-246962-0.1g |
methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride |
1955499-22-5 | 95% | 0.1g |
$439.0 | 2024-06-19 | |
| Enamine | EN300-246962-0.25g |
methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride |
1955499-22-5 | 95% | 0.25g |
$459.0 | 2024-06-19 | |
| Enamine | EN300-246962-0.5g |
methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride |
1955499-22-5 | 95% | 0.5g |
$479.0 | 2024-06-19 | |
| Enamine | EN300-246962-1.0g |
methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride |
1955499-22-5 | 95% | 1.0g |
$499.0 | 2024-06-19 | |
| Enamine | EN300-246962-2.5g |
methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride |
1955499-22-5 | 95% | 2.5g |
$978.0 | 2024-06-19 | |
| Enamine | EN300-246962-5.0g |
methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride |
1955499-22-5 | 95% | 5.0g |
$1448.0 | 2024-06-19 | |
| Enamine | EN300-246962-10.0g |
methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride |
1955499-22-5 | 95% | 10.0g |
$2146.0 | 2024-06-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01036562-1g |
Methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride |
1955499-22-5 | 95% | 1g |
¥2828.0 | 2023-03-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01036562-5g |
Methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride |
1955499-22-5 | 95% | 5g |
¥8218.0 | 2023-03-12 |
methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride
Introduction to Methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate Hydrochloride (CAS No. 1955499-22-5)
Methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride, identified by its CAS number 1955499-22-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both benzyl and phenyl substituents in its molecular framework enhances its pharmacological profile, making it a valuable candidate for further investigation in drug discovery and development.
The chemical structure of methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride consists of a pyrrolidine core substituted with a benzyl group at the 1-position and a phenyl group at the 3-position, further functionalized with a carboxylate group and hydrochloride salt form. This specific arrangement of functional groups contributes to its unique physicochemical properties, which are essential for its solubility, stability, and bioavailability. These characteristics are critical factors that determine its suitability for various pharmaceutical applications.
In recent years, there has been growing interest in pyrrolidine derivatives due to their potential role in modulating various biological pathways. The benzyl and phenyl groups in methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride are known to interact with biological targets such as enzymes and receptors, thereby influencing cellular processes. This interaction has been explored in several preclinical studies, where the compound has shown promise in inhibiting key enzymes involved in inflammatory responses and cancer progression.
One of the most notable areas of research involving this compound is its potential application in the treatment of neurological disorders. Pyrrolidine derivatives have been investigated for their ability to cross the blood-brain barrier and exert neuroprotective effects. Studies have suggested that methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride may have a role in mitigating neurodegenerative diseases by interacting with neurotransmitter systems and reducing oxidative stress. These findings are particularly intriguing given the increasing prevalence of neurological disorders worldwide.
The pharmacokinetic properties of methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride have also been extensively studied. Its hydrochloride salt form enhances its solubility, which is crucial for achieving optimal bioavailability. Additionally, the compound exhibits a favorable metabolic profile, with minimal interaction with major cytochrome P450 enzymes. This characteristic makes it a promising candidate for clinical development, as it reduces the risk of drug-drug interactions.
Recent advancements in computational chemistry have further facilitated the study of this compound. Molecular docking simulations have been employed to predict the binding affinity of methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride to various biological targets. These simulations have provided valuable insights into its mechanism of action and have helped identify potential modifications that could enhance its efficacy. Such computational approaches are becoming increasingly integral in drug discovery, as they allow for rapid screening of large libraries of compounds.
In conclusion, methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride (CAS No. 1955499-22-5) is a compound with significant potential in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel treatments for neurological disorders and other diseases.
1955499-22-5 (methyl 1-benzyl-3-phenylpyrrolidine-3-carboxylate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)